TERBIUM(III) ACETATE HYDRATE

• CAS No.: 100587-92-6
• Molecular Formula: C2H6O3Tb
• Molecular Weight: 236.99 g/mol
• IUPAC Name: acetic acid;terbium;hydrate
• InChI: InChI=1S/C2H4O2.H2O.Tb/c1-2(3)4;;/h1H3,(H,3,4);1H2
• InChI Key: AOPUKHFGCKRYIX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.O.[Tb]

Description

Terbium(III) acetate hydrate is a crystalline compound with the chemical formula Tb(CH₃CO₂)₃·xH₂O. It is known for its high boiling and melting points. Due to its luminescent properties, it is primarily used as a precursor in the production of phosphors, scintillators, catalysts, and magneto-optic materials .

Mechanism of Action

Target of Action

Terbium(III) Acetate Hydrate is primarily used as a precursor in the production of various materials. Its primary targets are the materials it helps to produce, such as phosphors, scintillators, catalysts, and magneto-optic materials . These materials play crucial roles in various industries, including electronics, optics, and catalysis.

Mode of Action

This compound interacts with its targets through chemical reactions. For instance, it can be used as a precursor to prepare terbium oxide catalyst . It can also act as a surface passivator to fabricate photoluminescent carbon quantum dots , and as a dopant to prepare Li co-doped ZnO nanoparticles .

Biochemical Pathways

For example, it can be used to prepare terbium oxide catalyst, which can then be used in various chemical reactions .

Result of Action

The result of this compound’s action is the production of various materials with specific properties. For instance, it can help produce phosphors that exhibit luminescent properties . It can also aid in the creation of catalysts that can speed up chemical reactions .

Action Environment

The action of this compound can be influenced by various environmental factors. For example, the tetrahydrate of terbium acetate can lose hydration at 60 °C, obtaining the anhydrate at 180 °C, which starts to decompose at 220 °C, forming terbium oxide at 650 °C . Therefore, temperature plays a crucial role in its stability and efficacy. Additionally, it is soluble in water and moderately soluble in strong mineral acids , indicating that the solvent used can also affect its action.

Biochemical Analysis

Biochemical Properties

It is known that it can be used as a precursor to prepare terbium oxide catalyst , a surface passivator to fabricate photoluminescent carbon quantum dots , and a dopant to prepare Li co-doped ZnO nanoparticles which can be applied in electro-optic and magnetic devices .

Cellular Effects

A study on the effects of Terbium(III) on signaling molecules in horseradish leaves showed that it triggered excessive production of intracellular H2O2 . This increase in H2O2 content stimulated the influx of extracellular Ca2+ and the release of Ca2+ from Ca2+ stores, leading to Ca2+ overload and the resulting inhibition of physiological and biochemical processes .

Molecular Mechanism

It is known that the hydrated Terbium(III) ion can be oxidized to its tetravalent state via ozonolysis or electrolysis, and stabilized in highly concentrated carbonate solutions .

Temporal Effects in Laboratory Settings

The tetrahydrate of Terbium(III) Acetate Hydrate can lose hydration at 60 °C, obtaining the anhydrate at 180 °C, which starts to decompose at 220 °C, forming terbium oxide at 650 °C .

Preparation Methods

Synthetic Routes and Reaction Conditions: Terbium(III) acetate hydrate can be synthesized by reacting terbium carbonate with acetic acid. The reaction typically involves dissolving terbium carbonate in acetic acid, followed by evaporation or crystallization to obtain the hydrate form .

Industrial Production Methods: In industrial settings, the production of this compound involves similar methods but on a larger scale. The process ensures high purity and consistency, often involving additional purification steps to remove impurities and achieve the desired quality .

Types of Reactions:

Oxidation: Terbium(III) acetate can undergo oxidation to form terbium(IV) compounds.

Reduction: It can be reduced to form lower oxidation state compounds.

Substitution: Terbium(III) acetate can participate in substitution reactions where the acetate groups are replaced by other ligands.

Common Reagents and Conditions:

Oxidation: Reagents like oxygen or hydrogen peroxide under controlled conditions.

Reduction: Reducing agents such as hydrogen or lithium aluminum hydride.

Substitution: Various ligands in the presence of suitable solvents and catalysts.

Major Products Formed:

Oxidation: Terbium(IV) oxide.

Reduction: Terbium(II) compounds.

Substitution: Terbium complexes with different ligands.

Scientific Research Applications

Terbium(III) acetate hydrate has a wide range of applications in scientific research:

Chemistry: Used as a precursor to prepare terbium oxide catalysts and as a dopant in various materials.

Biology: Employed in the fabrication of photoluminescent carbon quantum dots for biological imaging.

Medicine: Investigated for potential use in medical imaging and diagnostic tools due to its luminescent properties.

Industry: Utilized in the production of phosphors for color TV tubes, special lasers, and solid-state devices.

Comparison with Similar Compounds

• Europium(III) acetate hydrate
• Erbium(III) acetate hydrate
• Samarium(III) acetate hydrate
• Gadolinium(III) acetate hydrate
• Holmium(III) acetate hydrate
• Ytterbium(III) acetate tetrahydrate
• Dysprosium(III) acetate hydrate
• Cerium(III) acetate hydrate

Comparison: Terbium(III) acetate hydrate is unique due to its specific luminescent properties, which are distinct from other rare earth acetates. While many of these compounds share similar chemical behaviors, terbium’s green fluorescence under ultraviolet light sets it apart, making it particularly valuable in optical and imaging applications .

Biological Activity

Terbium(III) acetate hydrate, a rare earth metal compound, has gained attention for its potential biological activities. As a lanthanide, terbium is known for its unique luminescent properties and applications in various fields, including biomedicine. This article explores the biological activity of this compound, focusing on its pharmacological effects, toxicity, and potential therapeutic applications.

• Molecular Formula : $\text{C}_6\text{H}_{11}\text{O}_7\text{Tb}$
• Molecular Weight : 336.08 g/mol
• CAS Number : 100587-92-6
• Appearance : White crystalline powder

Pharmacological Effects

Research into the pharmacological effects of terbium compounds indicates several potential activities:

• Antimicrobial Activity : Some studies suggest that terbium compounds may exhibit antimicrobial properties. The exact mechanisms are still under investigation, but they may involve disrupting microbial cell membranes or interfering with metabolic processes.
• Antioxidant Properties : Terbium(III) acetate has shown promise in scavenging free radicals, which can contribute to oxidative stress-related diseases. The antioxidant capacity is essential in preventing cellular damage and maintaining cellular health.
• Luminescence in Biological Systems : Terbium ions are known for their luminescent properties, which can be utilized in bioimaging and as tracers in biological studies. Their ability to emit light upon excitation makes them valuable for tracking biological processes.

Toxicity and Safety

While this compound has potential benefits, its toxicity profile must be considered. Limited evidence suggests that prolonged exposure may lead to cumulative health effects affecting organs and biochemical systems. Inhalation of terbium dust can cause respiratory issues and other health concerns, such as pneumoconiosis .

Toxicological Data

Effect	Observation
Acute Toxicity	No significant acute toxicological data identified
Chronic Effects	Potential lung scarring and changes in blood cell distribution due to inhalation
Environmental Impact	Terbium compounds are expected to strongly sorb to soil and have limited water solubility

Case Studies

• Study on Luminescence : A study focused on the luminescent properties of terbium compounds found that they could enhance the emission intensity when used as dopants in solid-state devices . This property can be leveraged for developing advanced imaging techniques in medical diagnostics.
• Antioxidant Activity Research : Research evaluating the antioxidant activity of various lanthanide compounds indicated that terbium(III) acetate could effectively scavenge free radicals, suggesting its potential use in formulations aimed at reducing oxidative stress in cells .